Cas no 1692448-77-3 (1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1692448-77-3
• MF: C₉H₈ClFN₄
• MW: 226.638023376465
• CID: 5760086
• PubChem ID: 103037954
• Update Time: 2025-06-14

1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-4-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1105601
• 1692448-77-3
• 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C9H8ClFN4/c10-7-3-6(1-2-8(7)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： KRSFPKHIWCJQFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=NC(N)=N1)F

Computed Properties

• Exact Mass: 226.0421521g/mol
• Monoisotopic Mass: 226.0421521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1692448-77-3)

The compound 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 1692448-77-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a 1,2,4-triazole core with a 3-chloro-4-fluorophenyl substituent, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a building block for novel therapeutics, given the rising demand for heterocyclic compounds in drug discovery.

In recent years, the scientific community has focused on triazole derivatives due to their versatility in medicinal chemistry. The 1,2,4-triazole moiety, in particular, is known for its antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 3-chloro-4-fluorophenyl group in this compound further enhances its potential efficacy, making it a subject of ongoing studies. With the increasing prevalence of antibiotic resistance, compounds like 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine are being explored for their role in developing next-generation treatments.

From a synthetic chemistry perspective, the preparation of CAS 1692448-77-3 involves multi-step organic reactions, often starting from commercially available precursors. The chloro and fluoro substituents on the phenyl ring introduce electron-withdrawing effects, which can influence the reactivity of the molecule in subsequent transformations. This characteristic is particularly valuable in the design of small-molecule inhibitors, a hot topic in current pharmaceutical research. Researchers are also investigating its potential as a kinase inhibitor, given the growing interest in targeted cancer therapies.

The agrochemical industry has also shown interest in 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine, as triazole-based compounds are widely used in crop protection. The fluorine and chlorine atoms in its structure may contribute to enhanced pesticidal or herbicidal activity, aligning with the global push for more efficient and environmentally friendly agrochemicals. This dual applicability in pharmaceuticals and agriculture underscores the compound's versatility and commercial potential.

Analytical characterization of CAS 1692448-77-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. Given the increasing regulatory scrutiny on chemical safety, thorough characterization is essential to avoid impurities that could affect biological activity. This aligns with the broader industry trend toward green chemistry and sustainable practices.

In summary, 1-(3-chloro-4-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1692448-77-3) represents a promising candidate for multiple applications, from drug discovery to agrochemical innovation. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore heterocyclic compounds and their derivatives, this molecule is poised to play a significant role in addressing some of the most pressing challenges in modern science.